Cas no 1427162-60-4 (valeriandoid F)

• Product Name: valeriandoid F
• CAS No: 1427162-60-4
• Molecular Formula: C₂₃H₃₄O₉
• Molecular Weight: 454.51066827774
• CID: 2050037
• PubChem ID: 154831799

valeriandoid F Properties

Names and Identifiers

• valeriandoid F
• [(1R,6R,7S,7Ar)-4-(acetyloxymethyl)-7-hydroxy-7-(methoxymethyl)-1-(3-methylbutanoyloxy)-6,7a-dihydro-1H-cyclopenta[c]pyran-6-yl] 3-methylbutanoate
• 1427162-60-4
• E89028

• InChIKey： PLZXHNBBZHPBIM-UHFFFAOYSA-N
• Inchi： 1S/C23H34O9/c1-13(2)7-19(25)31-18-9-17-16(10-29-15(5)24)11-30-22(32-20(26)8-14(3)4)21(17)23(18,27)12-28-6/h9,11,13-14,18,21-22,27H,7-8,10,12H2,1-6H3
• SMILES： COCC1(C2C(OC=C(C2=CC1OC(CC(C)C)=O)COC(=O)C)OC(CC(C)C)=O)O

Computed Properties

• Exact Mass: 454.22028266g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 13
• Monoisotopic Mass: 454.22028266g/mol
• Heavy Atom Count: 32
• Complexity: 767
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives